2-(3-fluoro-4-methoxybenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole

• IUPAC Name: (3-fluoro-4-methoxyphenyl)-[2-(3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C20H21FN6O2/c1-12-22-23-18-5-6-19(24-27(12)18)25-8-14-10-26(11-15(14)9-25)20(28)13-3-4-17(29-2)16(21)7-13/h3-7,14-15H,8-11H2,1-2H3
• InChI Key: MITNTMMQBXHVHE-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C2N1N=C(C=C2)N3CC4CN(CC4C3)C(=O)C5=CC(=C(C=C5)OC)F
• Molecular Formula: C20H21FN6O2
• Molecular Weight: 396.4 g/mol

Description

The compound “2-(3-fluoro-4-methoxybenzoyl)-5-{3-methyl-[1,2,4]triazolo[4,3-b]pyridazin-6-yl}-octahydropyrrolo[3,4-c]pyrrole” is a complex organic molecule. It belongs to the class of organic compounds known as phenyl-1,2,4-triazoles. These compounds contain a 1,2,4-triazole substituted by a phenyl group. The synthesized bis [1,2,4]triazolo [4,3- b :3,4- f ] [1,2,4,5]tetrazines show weak luminescent properties.

Synthesis Analysis

Triazole compounds, including the one , are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities. The synthesis of these compounds has attracted much attention. This review summarizes the synthetic methods of triazole compounds from various nitrogen sources.

Molecular Structure Analysis

In the five-membered aromatic azole chain, triazole compounds contain two carbon and three nitrogen atoms. They are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Chemical Reactions Analysis

Triazole compounds operate as main pharmacophores through hydrogen-bonding and dipole interactions with the biological receptors. The various 1,2,4-triazole products due to having N–C–S linkage in the skeleton have been introduced as an antimicrobial agent.

Physical And Chemical Properties Analysis

The basic optical, electrochemical, and semiconductor properties of the resulting compounds have been studied. The azo compound 10 has a remarkable measured density of 1.91 g cm −3 at 20 °C, excellent thermal stability (Td = 305 °C), and very good calculated detonation performance (Dv = 9200 m s −1 and P = 34.8 GPa).

Scientific Research Applications

Anticancer Activity

• Researchers have investigated the compound’s impact on cancer cells. .

Antimicrobial Properties

• The compound exhibits antimicrobial activity against bacteria, fungi, and other pathogens. .

Analgesic and Anti-Inflammatory Effects

• .

Antioxidant Potential

• .

Enzyme Inhibition

• This compound has shown promise as an enzyme inhibitor. .

Antiviral Applications

• Investigations have explored whether this compound can inhibit viral replication or entry. .

Mechanism of Action

The mechanism of action of triazole compounds is primarily through their ability to bind in the biological system with a variety of enzymes and receptors. This allows them to show versatile biological activities.